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Compound of Interest

Compound Name: Difluoroiodomethane

Cat. No.: B073695 Get Quote

An In-depth Exploration of the Synthesis, Properties, and Applications of a Key

Difluoromethylating Agent.

Difluoroiodomethane (CHF₂I) is a volatile, colorless liquid that has emerged as a important

reagent in organic synthesis, particularly for the introduction of the difluoromethyl (CF₂H) group

into organic molecules. The difluoromethyl group is of significant interest in medicinal chemistry

as it can act as a bioisosteric replacement for hydroxyl, thiol, and amine functionalities. Its

incorporation into drug candidates can enhance metabolic stability, membrane permeability,

and binding affinity. This technical guide provides a thorough overview of

difluoroiodomethane, including its chemical identifiers, physical and chemical properties,

detailed synthesis protocols, and its applications in drug development and other areas of

chemical research.

Chemical Identifiers and Physical Properties
Accurate identification and understanding of the physical characteristics of

difluoroiodomethane are crucial for its safe handling and application in experimental settings.

Chemical Identifiers
A comprehensive list of identifiers for difluoroiodomethane is provided in Table 1, facilitating

its unambiguous identification in databases and chemical inventories.
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Identifier Value

CAS Number 1493-03-4[1]

IUPAC Name difluoro(iodo)methane[1]

Molecular Formula CHF₂I[1]

InChI InChI=1S/CHF2I/c2-1(3)4/h1H[2]

InChIKey YSLFMGDEEXOKHF-UHFFFAOYSA-N[2]

SMILES C(F)(F)I[1]

EC Number 674-488-4[2]

PubChem CID 2775155[2]

DSSTox Substance ID DTXSID90379419[2]

Physical and Chemical Properties
The key physical and chemical properties of difluoroiodomethane are summarized in Table 2.

These properties are essential for designing reaction conditions and ensuring safe laboratory

practices.

Property Value

Molar Mass 177.920 g·mol⁻¹[1]

Appearance Colorless clear liquid[1]

Density 2.4 g/mL[1]

Melting Point -122.0 °C[1]

Boiling Point 21.6 °C[1]

Flash Point 115 °C[1]

Solubility Soluble in most organic solvents[1]
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Several synthetic routes have been developed for the preparation of difluoroiodomethane.

The choice of method often depends on the availability of starting materials, desired scale, and

safety considerations. The primary methods include the Finkelstein reaction of iodoform, the

Hunsdiecker reaction of difluoroacetates, and the trapping of in situ generated difluorocarbene.

Starting Materials Reaction Type

Product

Iodoform (CHI₃) Finkelstein Reaction Hg₂F₂ 

Silver Difluoroacetate
(AgOCOCF₂H) Hunsdiecker Reaction I₂ 

Difluorocarbene Precursor
(e.g., FSO₂CF₂CO₂H)

Difluorocarbene Trapping KI 

Difluoroiodomethane
(CHF₂I)

Aryl Boronic Acid
(Ar-B(OH)₂)

Difluoromethylated Arene
(Ar-CF₂H)

Difluoroiodomethane
(CHF₂I)

Pd(PPh₃)₄ / DPEphos

K₃PO₄

Toluene / H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Finkelstein reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Difluoroiodomethane: A Comprehensive Technical
Guide for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b073695#difluoroiodomethane-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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